molecular formula C11H13NO2 B173543 2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid CAS No. 175714-52-0

2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid

Cat. No. B173543
CAS RN: 175714-52-0
M. Wt: 191.23 g/mol
InChI Key: UQPHUXVOGUKWCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3,4,5-Tetrahydro-1H-3-benzazepine is a compound with the CAS Number: 4424-20-8 . It has a molecular weight of 147.22 and its IUPAC name is 2,3,4,5-tetrahydro-1H-3-benzazepine .


Molecular Structure Analysis

The InChI code for 2,3,4,5-Tetrahydro-1H-3-benzazepine is 1S/C10H13N/c1-2-4-10-6-8-11-7-5-9(10)3-1/h1-4,11H,5-8H2 . This provides a detailed representation of the molecule’s structure.


Chemical Reactions Analysis

2,3,4,5-Tetrahydro-1H-1-benzazepine has been used as a reactant in the synthesis of adamantane derivatives as cannabinoid receptor 2 agonists . This suggests that 2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid could potentially be used in similar reactions.


Physical And Chemical Properties Analysis

2,3,4,5-Tetrahydro-1H-3-benzazepine has a molecular weight of 147.22 .

Future Directions

Given the potential use of 2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid in the synthesis of adamantane derivatives as cannabinoid receptor 2 agonists , future research could explore this further. Additionally, the synthesis and safety profile of this compound could be investigated in more detail.

properties

IUPAC Name

2,3,4,5-tetrahydro-1H-3-benzazepine-7-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13NO2/c13-11(14)10-2-1-8-3-5-12-6-4-9(8)7-10/h1-2,7,12H,3-6H2,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQPHUXVOGUKWCJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNCCC2=C1C=CC(=C2)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801214957
Record name 2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801214957
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

191.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid

CAS RN

175714-52-0
Record name 2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=175714-52-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2,3,4,5-Tetrahydro-1H-3-benzazepine-7-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801214957
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.